Cas no 2228964-16-5 (methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate
• CAS No: 2228964-16-5
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6436839
• PubChem ID: 165881654
• Update Time: 2025-08-05

methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate
• EN300-1764385
• 2228964-16-5

• Inchi： 1S/C8H10N2O3/c1-13-8(12)7(11)4-6-2-3-9-5-10-6/h2-3,5,7,11H,4H2,1H3
• InChI Key： VPBNYBFJMSWPMM-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=CN=CN=1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate

Introduction to Methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate (CAS No. 2228964-16-5)

Methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate, identified by its Chemical Abstracts Service (CAS) number 2228964-16-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a hydroxyl group and a pyrimidine moiety, has garnered attention due to its potential applications in drug discovery and development. The structural attributes of this molecule make it a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and inflammatory pathways.

The< strong>pyrimidin-4-yl substituent in Methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate is a key feature that contributes to its biological activity. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and receptor binding. Recent studies have highlighted the importance of pyrimidine-based compounds in the development of treatments for diseases such as cancer, HIV, and autoimmune disorders. The presence of the hydroxyl group in this compound further enhances its reactivity, making it a versatile building block for medicinal chemists.

In the realm of drug design, Methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate has been explored as a precursor for more complex molecules. Its bifunctional nature—comprising both an acidic hydroxyl group and an ester functionality—allows for diverse chemical modifications. These modifications can be tailored to optimize solubility, bioavailability, and target specificity. For instance, the ester group can be hydrolyzed to yield a free carboxylic acid, which may be further functionalized through amidation or other reactions to produce novel peptidomimetics or inhibitors.

Recent advancements in computational chemistry have also facilitated the study of Methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate. Molecular modeling techniques have been employed to predict the compound's interactions with biological targets, such as enzymes and receptors. These studies have provided insights into the compound's binding affinity and potential mechanisms of action. For example, computational docking studies have suggested that this molecule may interact with kinases and other enzymes involved in signal transduction pathways, making it a promising candidate for anti-inflammatory therapies.

The synthesis of Methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. One common approach involves the condensation of malonic acid derivatives with pyrimidine precursors, followed by esterification. This route leverages well-established reaction protocols while allowing for modifications to optimize yield and purity. The use of catalytic methods has further improved the efficiency of these synthetic pathways, reducing waste and energy consumption.

The pharmacological potential of Methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate has been investigated in several preclinical studies. These studies have demonstrated its ability to modulate various biological pathways, including those involved in pain perception and neuroprotection. The compound has shown promise in models of neuropathic pain, where it interacts with neurotransmitter systems to reduce hypersensitivity. Additionally, its anti-inflammatory properties have been observed in cellular assays, suggesting its utility in conditions such as rheumatoid arthritis.

In conclusion, Methyl 2-hydroxy-3-(pyrimidin-4-yl)propanoate (CAS No. 2228964-16-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—comprising both a hydroxyl group and a pyrimidine moiety—make it a valuable intermediate for drug discovery. The compound's ability to interact with biological targets has been validated through computational studies and preclinical trials, underscoring its importance as a lead structure for novel therapeutics. As research continues to uncover new applications for this molecule, its role in addressing critical health challenges is expected to expand.